Cas no 29873-30-1 (Ethanamine,2-(decylthio)-)

• Product Name: Ethanamine,2-(decylthio)-
• CAS No: 29873-30-1
• MF: C₁₂H₂₇NS
• MW: 217.414482355118
• CID: 262210
• PubChem ID: 151161
• Update Time: 2025-04-19

Ethanamine,2-(decylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-(decylthio)-
• 2-decylsulfanylethanamine
• 2-(Decylthio)ethylamine
• Q27894256
• Ethanamine, 2-(decylthio)-
• 2-(decylthio)ethanamine
• ZCH437KVYJ
• UNII-ZCH437KVYJ
• 29873-30-1
• DTXSID2043872
• SCHEMBL893134
• AKOS011505386
• DTEA
• OIWXLVBZDMAARO-UHFFFAOYSA-N

• Inchi： 1S/C12H27NS/c1-2-3-4-5-6-7-8-9-11-14-12-10-13/h2-13H2,1H3
• InChI Key： OIWXLVBZDMAARO-UHFFFAOYSA-N
• SMILES： S(CCN)CCCCCCCCCC

Computed Properties

• Exact Mass: 217.18661
• Monoisotopic Mass: 217.18642104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02